Cas no 19141-85-6 (4-ethyl-1H-imidazole)

• Product Name: 4-ethyl-1H-imidazole
• CAS No: 19141-85-6
• MF: C₅H₈N₂
• MW: 96.1304206848145
• MDL: MFCD00818234
• CID: 829570
• PubChem ID: 10153736
• Update Time: 2025-04-19

4-ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1H-imidazole
• 4(5)-Ethylimidazole
• 5-Ethyl-1H-imidazole
• 4(5)-Ethylimidazol
• 4-Aethyl-1(3)H-imidazol
• 4-Aethylimidazol
• 4-ethyl-1(3)H-imidazole
• 4-Ethyliden-1-benzothiepin-5(2H,3H)-on
• 4-ethylidene-3,4-dihydro-2H-benzo[b]thiepin-5-one
• 4-Ethylimidazol
• 4-ethylimidazole
• AC1NUF6R
• NSC241049
• 5-EthyliMidazol
• 1H-Imidazole, 5-ethyl-
• 1H-Imidazole, 4-ethyl-
• 3VIQ867IIR
• 5-ethylimidazole
• NJQHZENQKNIRSY-UHFFFAOYSA-N
• AS07132
• AB0072384
• E0984
• Z2205998919
• AS-57711
• UNII-3VIQ867IIR
• CS-0055072
• DTXSID701347105
• SY055411
• EN300-103825
• MFCD00818234
• AKOS028109334
• Z1203731354
• DB-367764
• AKOS006374168
• 19141-85-6

• MDL： MFCD00818234
• Inchi： 1S/C5H8N2/c1-2-5-3-6-4-7-5/h3-4H,2H2,1H3,(H,6,7)
• InChI Key： NJQHZENQKNIRSY-UHFFFAOYSA-N
• SMILES： N1C=NC=C1CC

Computed Properties

• Exact Mass: 96.068748264g/mol
• Monoisotopic Mass: 96.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 28.7

Experimental Properties

• Boiling Point: 140°C/3mmHg(lit.)
• Refractive Index: 1.5000 to 1.5040

4-ethyl-1H-imidazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313